2-bromo-5-(bromomethyl)-4-fluorobenzoic acid
Overview
Description
2-Bromo-5-(bromomethyl)-4-fluorobenzoic acid, or 2-BFB, is a versatile organic acid used in a wide variety of scientific research applications. Its wide range of applications is due to its unique structure, which consists of a bromo-methyl group attached to a fluorobenzoic acid. 2-BFB has been studied extensively in the laboratory, and its properties and effects are well known.
Mechanism of Action
2-BFB acts as a proton-donating reagent in organic synthesis and as a catalyst in polymerization reactions. In biochemistry, it acts as a fluorescent probe, which can be used to study the structure and dynamics of proteins and other biological molecules.
Biochemical and Physiological Effects
2-BFB is a relatively non-toxic compound and has been found to have no significant adverse effects on biochemical and physiological processes. It has been used as a fluorescent probe in biochemistry, and its effects on biochemical and physiological processes have not been studied in detail.
Advantages and Limitations for Lab Experiments
2-BFB has several advantages for use in laboratory experiments. It is relatively non-toxic and has a wide range of applications in organic synthesis, polymerization reactions, and biochemistry. It is also relatively inexpensive and easy to obtain. However, it is not as stable as some other reagents and may be degraded by light or heat.
Future Directions
The potential applications of 2-BFB are still being explored. Future research could focus on its use as a fluorescent probe in imaging applications, as well as its potential use as a protective group in peptide synthesis. Additionally, further research could be done on its effects on biochemical and physiological processes, as well as its potential use in drug delivery systems. Other potential future directions include its use in catalytic asymmetric synthesis and its potential applications in materials science.
Synthesis Methods
2-BFB is synthesized by a multi-step process. The first step involves the reaction of bromoacetic acid with a solution of bromomethane in aqueous acetic acid. This reaction produces a bromo-methyl ester, which is then reacted with 4-fluorobenzoic acid in an acid-catalyzed reaction. The resulting product is 2-BFB.
Scientific Research Applications
2-BFB has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a protective group in peptide synthesis. It has also been used as a fluorescent probe in biochemistry and as a probe in imaging applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-5-(bromomethyl)-4-fluorobenzoic acid involves the bromination of 4-fluorobenzoic acid followed by the reaction with formaldehyde and hydrobromic acid to form the desired product.", "Starting Materials": [ "4-fluorobenzoic acid", "bromine", "formaldehyde", "hydrobromic acid" ], "Reaction": [ "Bromination of 4-fluorobenzoic acid using bromine in acetic acid to form 2-bromo-4-fluorobenzoic acid", "Reaction of 2-bromo-4-fluorobenzoic acid with formaldehyde and hydrobromic acid to form 2-bromo-5-(bromomethyl)-4-fluorobenzoic acid" ] } | |
CAS RN |
1610472-53-1 |
Product Name |
2-bromo-5-(bromomethyl)-4-fluorobenzoic acid |
Molecular Formula |
C8H5Br2FO2 |
Molecular Weight |
311.9 |
Purity |
95 |
Origin of Product |
United States |
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